Cas no 1807003-68-4 (Methyl 2-chloro-3-chloromethyl-5-cyanophenylacetate)

• Product Name: Methyl 2-chloro-3-chloromethyl-5-cyanophenylacetate
• CAS No: 1807003-68-4
• MF: C₁₁H₉Cl₂NO₂
• MW: 258.100661039352
• CID: 4792054
• Update Time: 2025-11-05

Methyl 2-chloro-3-chloromethyl-5-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-chloromethyl-5-cyanophenylacetate

• Inchi： 1S/C11H9Cl2NO2/c1-16-10(15)4-8-2-7(6-14)3-9(5-12)11(8)13/h2-3H,4-5H2,1H3
• InChI Key： VWEIIUBMFRUUMG-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=CC(C#N)=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloro-3-chloromethyl-5-cyanophenylacetate

Comprehensive Overview of Methyl 2-chloro-3-chloromethyl-5-cyanophenylacetate (CAS No. 1807003-68-4)

Methyl 2-chloro-3-chloromethyl-5-cyanophenylacetate (CAS No. 1807003-68-4) is a specialized organic compound widely utilized in pharmaceutical intermediates and agrochemical research. Its unique molecular structure, featuring a chloromethyl group and a cyano substituent, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and crop protection formulations.

The compound's CAS number 1807003-68-4 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. With growing emphasis on sustainable chemistry, scientists are exploring greener synthesis routes for Methyl 2-chloro-3-chloromethyl-5-cyanophenylacetate to reduce environmental impact. Recent publications highlight its role in developing novel biodegradable polymers, aligning with circular economy principles that dominate current scientific discourse.

Analytical characterization of 1807003-68-4 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently searched by quality control professionals. The compound's stability under various pH conditions makes it suitable for formulation optimization studies - a hot topic in pharmaceutical technology forums. Patent analysis reveals increasing IP activity around derivatives of this cyanophenylacetate scaffold, particularly in Asian markets.

From a regulatory perspective, proper handling of Methyl 2-chloro-3-chloromethyl-5-cyanophenylacetate requires standard laboratory safety protocols, though it doesn't fall under restricted categories. The compound's chlorinated aromatic structure prompts interest in its metabolic pathways, with several toxicology studies appearing in recent ADME research literature. Environmental scientists are particularly examining its bioaccumulation potential, responding to public concerns about persistent organic pollutants.

The global market for CAS 1807003-68-4 shows steady growth, driven by demand from contract research organizations and specialty chemical manufacturers. Supply chain data indicates that over 78% of current production serves the pharmaceutical sector, primarily for protease inhibitor development. Custom synthesis inquiries for isotopically labeled versions (13C/15N) have increased by 32% year-over-year, reflecting expanded use in mechanistic studies.

Innovative applications are emerging in material science, where the cyanophenyl moiety contributes to liquid crystal formulations for display technologies. This interdisciplinary potential makes Methyl 2-chloro-3-chloromethyl-5-cyanophenylacetate a frequent subject in cross-disciplinary research proposals. Academic laboratories are particularly interested in its use for constructing molecular scaffolds in supramolecular chemistry projects.

Quality specifications for 1807003-68-4 typically require ≥98% purity by GC analysis, with strict controls on isomeric impurities. Storage recommendations emphasize protection from moisture and light, common concerns raised in chemical handling forums. The compound's crystallization behavior has become a case study in process chemistry optimization courses, demonstrating practical applications of QbD principles.

Recent breakthroughs in continuous flow chemistry have enabled more efficient production of Methyl 2-chloro-3-chloromethyl-5-cyanophenylacetate, reducing typical batch processing times by 40%. These advancements address industry demands for process intensification, a trending topic in chemical engineering circles. Computational chemists are also modeling its electronic properties to predict reactivity in novel synthetic pathways.

As regulatory frameworks evolve, documentation requirements for CAS 1807003-68-4 now frequently include REACH compliance data and life cycle assessment reports. These developments reflect the chemical industry's growing commitment to green chemistry metrics, which dominate sustainability discussions. The compound's multifunctional reactivity continues to inspire innovative applications across scientific disciplines.